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Compound of Interest

Compound Name: 2,4-Diacetylphloroglucinol

Cat. No.: B043620 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This document provides

essential, immediate safety and logistical information for the proper disposal of 2,4-
Diacetylphloroglucinol (DAPG), a naturally occurring phenol with broad-spectrum

antimicrobial properties. Adherence to these procedural guidelines will mitigate risks and

ensure compliance with safety regulations.

Health and Safety Data Summary
2,4-Diacetylphloroglucinol is a hazardous substance requiring careful handling and disposal.

[1][2] The primary hazards associated with this compound are skin irritation, serious eye

irritation, and potential respiratory irritation.[1][2][3]

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[2]

Serious Eye Irritation H319
Causes serious eye irritation.

[2]

Respiratory Irritation H335
May cause respiratory

irritation.[2]
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Experimental Protocol: Disposal of 2,4-
Diacetylphloroglucinol
This protocol outlines the step-by-step procedure for the safe disposal of 2,4-
Diacetylphloroglucinol and its contaminated materials.

1. Personal Protective Equipment (PPE): Before handling the chemical, all personnel must be

equipped with the following PPE:

Gloves: Wear appropriate chemical-resistant gloves (e.g., Viton, neoprene, or natural

rubber).[4]

Eye Protection: Use tight-sealing safety goggles.[1] If there is a splash hazard, a full face

shield should be worn.[4]

Lab Coat: A lab coat or other protective clothing is required to prevent skin contact.[1]

Respiratory Protection: If working with powders outside of a certified fume hood where dust

may be generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator.

[1]

2. Waste Segregation and Collection:

Solid Waste:

Collect pure 2,4-Diacetylphloroglucinol, and any materials grossly contaminated with it

(e.g., weighing boats, contaminated paper towels), in a designated, puncture-proof, and

sealable hazardous waste container.[5]

This container must be clearly labeled as "Hazardous Waste: 2,4-
Diacetylphloroglucinol".[5]

Liquid Waste:

Solutions containing 2,4-Diacetylphloroglucinol should be collected in a separate,

sealed, and appropriately labeled hazardous waste container.[6][7]
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Do not discard any 2,4-Diacetylphloroglucinol solutions down the sink drain.[5][7]

Sharps and Labware:

Pipette tips, Eppendorf tubes, and other small, contaminated items should be collected in

a sealable container separate from other hazardous chemical waste.[5]

3. Spill Management:

In the event of a spill, absorb the material with an inert absorbent such as sand or

diatomaceous earth.[7]

Carefully collect the absorbed material and place it into a closed container for disposal as

hazardous waste.[7]

Do not use water to clean up spills of the solid material, as this can lead to contamination of

water sources.[7]

4. Final Disposal:

All waste containing 2,4-Diacetylphloroglucinol must be disposed of through an approved

hazardous waste disposal facility.[1] The preferred method for the disposal of phenolic

compounds is incineration by a licensed chemical disposal facility.[7]

Ensure that the hazardous waste container is kept closed when not in use and is stored in a

well-ventilated area.[1][5]

When the container is approximately 90% full, request a pickup from your institution's

environmental health and safety (EHS) office or a licensed hazardous waste contractor.[5]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2,4-
Diacetylphloroglucinol.
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Start: Generation of
2,4-Diacetylphloroglucinol Waste

Step 1: Don Appropriate
Personal Protective Equipment (PPE)

Step 2: Segregate Waste
by Type (Solid, Liquid, Sharps)

Solid Waste
(Pure compound, grossly
contaminated materials)

Liquid Waste
(Solutions containing the compound)

Sharps & Labware
(Contaminated tips, tubes, etc.)

Step 3: Collect in Labeled,
Sealable Hazardous Waste Containers

Step 4: Store Securely
in a Well-Ventilated Area

Step 5: Arrange for Pickup by
Authorized Waste Disposal Service

End: Proper Disposal via
Incineration at a Licensed Facility

Click to download full resolution via product page

Caption: Disposal workflow for 2,4-Diacetylphloroglucinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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